5-Methylhexane-2,4-dione
Cat. No. B1295391
CAS RN:
7307-03-1
M. Wt: 128.17 g/mol
InChI Key: KHZGUWAFFHXZLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
5-Methylhexane-2,4-dione is a chemical compound with the molecular formula C7H12O2 . It is also known by other names such as 5-methylhexane-2,4-dione, 5-Methyl-2,4-hexanedione, and 2,4-Hexanedione, 5-methyl- . The molecular weight of this compound is 128.17 g/mol .
Molecular Structure Analysis
The molecular structure of 5-Methylhexane-2,4-dione consists of a seven-carbon chain with two carbonyl groups at the 2nd and 4th positions and a methyl group at the 5th position . The IUPAC name for this compound is 5-methylhexane-2,4-dione .Physical And Chemical Properties Analysis
5-Methylhexane-2,4-dione has a molecular weight of 128.17 g/mol . It has a computed XLogP3-AA value of 0.8, indicating its lipophilicity . It has no hydrogen bond donors and two hydrogen bond acceptors . The compound has a rotatable bond count of 3 . The exact mass and monoisotopic mass of the compound are both 128.083729621 g/mol . The topological polar surface area is 34.1 Ų . The compound has a heavy atom count of 9 .Scientific Research Applications
Application in Polymer Chemistry
- Specific Scientific Field: Polymer Chemistry .
- Summary of the Application: 5-Methylhexane-2,4-dione has been used in the creation of Cobalt (II) Metallopolymers. These polymers are immobilized on a Polystyrene Matrix and act as initiators of Radical Polymerization of Metyl Methacrylate .
- Methods of Application or Experimental Procedures: The process involves complexation of a copolymer of styrene and 5-methyl-5-hexene-2,4-dione with cobalt chloride in dimethylformamide. This results in the formation of metallopolymers of two types, with intra- and extramolecular binding of β-diketone groups. The ratio of these depends on the concentration of the initial macromolecular ligand .
- Results or Outcomes: The polymer metal complexes differ in the geometry of the coordination unit, molecular weights, and metal content. This results in different reactivity to initiation of graft radical polymerization of methyl methacrylate .
properties
IUPAC Name |
5-methylhexane-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c1-5(2)7(9)4-6(3)8/h5H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHZGUWAFFHXZLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)CC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30223341 |
Source
|
| Record name | 5-Methyl-2,4-hexanedione (enol) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30223341 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methylhexane-2,4-dione | |
CAS RN |
7307-03-1 |
Source
|
| Record name | 5-Methyl-2,4-hexanedione (enol) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007307031 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7307-03-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=128130 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-Methyl-2,4-hexanedione (enol) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30223341 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-methylhexane-2,4-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
45
Citations
The copper (II), nickel (II) and palladium (II) chelates of the ligands bis (isopropanoylacetone)-ethylenediimine (H2PA2en) bis (trifluoroisopropanoyl-acetone) ethylenediimine (H2F-…
Number of citations: 3
jcsp.org.pk
cis and trans isomers of the title compound, Co (mhd) 3 (1), have been completely separated by column chromatography and each has been partially resolved by chromatography on n-…
Number of citations: 75
pubs.acs.org
Retention of the Al(III), V(III), Cr(III), Fe(III), Mn(III), Co(III) and Cu(II) derivatives of the β-diketones, 1,1,1-trifluoropentane-2,4-dione, 1,1,1,5,5,5-hexafluoropentane-2,4-dione, 1,1,1-…
Number of citations: 22
www.sciencedirect.com
The rate constants for the condensation reaction of cyanoacetamide with pentane-2,4-dione, 5-methylhexane-2,4-dione and 5,5-dimethylhexane-2,4-dione catalysed by piperidine were …
Number of citations: 7
pubs.rsc.org
The complexes of vanadium(111) and oxovanadium(1V) with pentane-2,4-dione; l,l,l-trifluoropentane-2,4-dione; 1,1,1,5,5,5-hexafluoropentane-2,4-dione; l,l,l-trifluoro-5-methylhexane-2,…
Number of citations: 26
www.publish.csiro.au
The Schiff base, 6,6,6,6',6',6'-hexafluoro-2,2,2',2'-tetramethyl-5,5'-(ethane-1,2-diyldiimino)bis(hex-4-en-3-one), as normally prepared by the condensation of 1,1,1-trifluoro-5,5-…
Number of citations: 8
www.publish.csiro.au
… of this diketone gave 5-benzoyl-5-methylhexane-2 : 4-dione (IV), but in very poor yield. … 5-Benzgrl-5-methylhexane-2 : 4-dione was obtained as a pale yellow oil, bp 140---143"(bath…
Number of citations: 0
pubs.rsc.org
Rate coefficients for the gas-phase reactions of OH radicals with a series of fluorinated diketones have been determined for the first time at (298 ± 3) K and atmospheric pressure using …
Number of citations: 3
www.sciencedirect.com
The standard (p=0.1 MPa) molar enthalpies of formation of eight copper(II) fluorinated β-diketonates at the temperature 298.15 K were determined by high-precision solution and …
Number of citations: 14
www.sciencedirect.com
(12) Fraser, RR; Petit,. A.; Saunders, J. KJ Chem. Soc. D 1971, 1450-1451. gration of the two methyl peaks, which were separated by 5.2 Hz, showed that the major enantiomer …
Number of citations: 53
pubs.acs.org
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